2-Amino-1-(dimethylamino)-7,7-dimethyl-4-[4-(methylsulfanyl)phenyl]-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile

• Molecular Formula: C21H26N4OS
• Molecular Weight: 382.5 g/mol
• IUPAC Name: 2-amino-1-(dimethylamino)-7,7-dimethyl-4-(4-methylsulfanylphenyl)-5-oxo-6,8-dihydro-4H-quinoline-3-carbonitrile
• InChI: InChI=1S/C21H26N4OS/c1-21(2)10-16-19(17(26)11-21)18(13-6-8-14(27-5)9-7-13)15(12-22)20(23)25(16)24(3)4/h6-9,18H,10-11,23H2,1-5H3
• InChI Key: GYKAPJCQRHWSHD-UHFFFAOYSA-N
• SMILES: CC1(CC2=C(C(C(=C(N2N(C)C)N)C#N)C3=CC=C(C=C3)SC)C(=O)C1)C

Description

2-Amino-1-(dimethylamino)-7,7-dimethyl-4-[4-(methylsulfanyl)phenyl]-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile, also known as DMXAA, is a synthetic compound that has been studied for its potential anti-cancer properties. DMXAA was first synthesized in the 1980s, and since then, it has been the subject of numerous scientific studies.

Mechanism of Action

The exact mechanism of action of 2-Amino-1-(dimethylamino)-7,7-dimethyl-4-[4-(methylsulfanyl)phenyl]-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile is not fully understood, but it is believed to work by activating the immune system to attack cancer cells. 2-Amino-1-(dimethylamino)-7,7-dimethyl-4-[4-(methylsulfanyl)phenyl]-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile has been shown to stimulate the production of cytokines, which are proteins that play a key role in the immune response. It is thought that 2-Amino-1-(dimethylamino)-7,7-dimethyl-4-[4-(methylsulfanyl)phenyl]-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile may also inhibit the growth of blood vessels that supply nutrients to tumors, which could help to starve the tumor and slow its growth.
Biochemical and Physiological Effects
2-Amino-1-(dimethylamino)-7,7-dimethyl-4-[4-(methylsulfanyl)phenyl]-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile has been shown to have a number of biochemical and physiological effects. In preclinical studies, 2-Amino-1-(dimethylamino)-7,7-dimethyl-4-[4-(methylsulfanyl)phenyl]-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile has been shown to increase the production of cytokines, such as tumor necrosis factor-alpha (TNF-alpha) and interferon-gamma (IFN-gamma). 2-Amino-1-(dimethylamino)-7,7-dimethyl-4-[4-(methylsulfanyl)phenyl]-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile has also been shown to inhibit the growth of blood vessels that supply nutrients to tumors.

Advantages and Limitations for Lab Experiments

One advantage of 2-Amino-1-(dimethylamino)-7,7-dimethyl-4-[4-(methylsulfanyl)phenyl]-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile is that it has been shown to have anti-tumor effects in a variety of cancer models. 2-Amino-1-(dimethylamino)-7,7-dimethyl-4-[4-(methylsulfanyl)phenyl]-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile has also been shown to enhance the effectiveness of other cancer treatments, such as chemotherapy and radiation therapy. However, one limitation of 2-Amino-1-(dimethylamino)-7,7-dimethyl-4-[4-(methylsulfanyl)phenyl]-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile is that its mechanism of action is not fully understood, which makes it difficult to predict its effectiveness in different types of cancer.

Future Directions

There are a number of future directions for research on 2-Amino-1-(dimethylamino)-7,7-dimethyl-4-[4-(methylsulfanyl)phenyl]-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile. One area of research is to better understand the mechanism of action of 2-Amino-1-(dimethylamino)-7,7-dimethyl-4-[4-(methylsulfanyl)phenyl]-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile, which could help to identify new targets for cancer treatment. Another area of research is to develop new formulations of 2-Amino-1-(dimethylamino)-7,7-dimethyl-4-[4-(methylsulfanyl)phenyl]-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile that could improve its effectiveness and reduce its side effects. Finally, there is a need for clinical trials to test the safety and effectiveness of 2-Amino-1-(dimethylamino)-7,7-dimethyl-4-[4-(methylsulfanyl)phenyl]-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile in humans.

Synthesis Methods

2-Amino-1-(dimethylamino)-7,7-dimethyl-4-[4-(methylsulfanyl)phenyl]-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile can be synthesized using a multistep process that involves the reaction of several different chemicals. The first step involves the reaction of 2-amino-4,5,6,7-tetrahydro-5-methyl-7-(4-methylthiophenyl)-4-oxo-3-quinolinecarbonitrile with dimethylformamide dimethyl acetal. This is followed by a series of reaction steps that involve the addition of other chemicals, including sodium borohydride and acetic anhydride.

Scientific Research Applications

2-Amino-1-(dimethylamino)-7,7-dimethyl-4-[4-(methylsulfanyl)phenyl]-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile has been studied extensively for its potential anti-cancer properties. In preclinical studies, 2-Amino-1-(dimethylamino)-7,7-dimethyl-4-[4-(methylsulfanyl)phenyl]-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile has been shown to have anti-tumor effects in a variety of cancer models, including lung cancer, melanoma, and colon cancer. 2-Amino-1-(dimethylamino)-7,7-dimethyl-4-[4-(methylsulfanyl)phenyl]-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile has also been shown to enhance the effectiveness of other cancer treatments, such as chemotherapy and radiation therapy.